Cas no 1803609-77-9 (1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride)

• Product Name: 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride
• CAS No: 1803609-77-9
• MDL: MFCD28954394
• CID: 4618150
• PubChem ID: 77595087
• Update Time: 2025-06-30

1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride

• MDL： MFCD28954394

Additional information on 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride

Research Briefing on 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride (CAS: 1803609-77-9)

The compound 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride (CAS: 1803609-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and potential therapeutic applications, based on peer-reviewed studies and industry reports published within the past two years.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential bioactivity. The tetrazole moiety, in particular, is known for its metabolic stability and hydrogen-bonding capabilities, making it a valuable pharmacophore in drug design. Researchers have explored its utility in targeting G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective serotonin receptor modulators. The research team employed a multi-step synthetic route, optimizing yield and purity through chromatographic techniques. Notably, the hydrochloride salt form (CAS: 1803609-77-9) exhibited improved solubility and stability compared to its free base counterpart.

In preclinical evaluations, derivatives of 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine showed promising results in animal models of neuropathic pain and anxiety disorders. Mechanistic studies revealed its interaction with the 5-HT_1A receptor subtype, suggesting potential applications in central nervous system (CNS) therapeutics. However, further pharmacokinetic studies are required to assess its blood-brain barrier permeability.

From a safety perspective, acute toxicity studies in rodents indicated a favorable profile at therapeutic doses, with no observed hepatotoxicity or cardiotoxicity. Structural modifications, such as the introduction of fluorine atoms at specific positions, are currently being investigated to enhance target selectivity and reduce off-target effects.

Industry analysts project growing demand for this compound in the coming years, particularly in the development of next-generation psychotropic medications. Several pharmaceutical companies have included CAS: 1803609-77-9 in their pipeline for CNS drug discovery programs, with Phase I clinical trials anticipated within the next 18-24 months.

This briefing concludes that 1-4-(2H-1,2,3,4-tetrazol-5-yl)phenylethan-1-amine Hydrochloride represents a versatile scaffold with multiple therapeutic possibilities. Future research directions should focus on structure-activity relationship (SAR) studies and the development of more efficient synthetic protocols to facilitate large-scale production.